Cas no 955050-06-3 (2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE)

• Product Name: 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE
• CAS No: 955050-06-3
• MF: C₉H₁₃BrN₄
• MW: 257.130320310593
• MDL: MFCD09879019
• CID: 1987671
• PubChem ID: 45787725
• Update Time: 2025-10-29

2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE
• DTXSID70671685
• MFCD09879019
• DB-376906
• 2-Bromo-5-(4-methyl-1-piperazinyl)pyrazine
• AKOS015942816
• SY238338
• AB54232
• AC7449
• 5-(4-METHYLPIPERAZIN-1-YL)-2-BROMOPYRAZINE
• SCHEMBL420087
• 955050-06-3
• YVQREONPNAGFGC-UHFFFAOYSA-N

• MDL： MFCD09879019
• Inchi： 1S/C9H13BrN4/c1-13-2-4-14(5-3-13)9-7-11-8(10)6-12-9/h6-7H,2-5H2,1H3
• InChI Key： YVQREONPNAGFGC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 256.03236g/mol
• Monoisotopic Mass: 256.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE

Introduction to 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE (CAS No. 955050-06-3)

2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE, identified by its Chemical Abstracts Service (CAS) number 955050-06-3, is a significant compound in the realm of pharmaceutical and medicinal chemistry. This heterocyclic organic molecule has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound features a brominated pyrazine core linked to a 4-methylpiperazine moiety, providing multiple sites for functionalization and further chemical manipulation.

The structural attributes of 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE contribute to its utility in drug discovery and development. The bromine atom at the 2-position enhances reactivity, allowing for nucleophilic substitution reactions that can introduce diverse pharmacophores. Concurrently, the piperazine ring, with its secondary amine functionality, serves as a common pharmacological scaffold in many therapeutic agents. This combination makes the compound a promising building block for designing novel molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazine derivatives, particularly those incorporating piperazine groups. These compounds have shown promise in various disease models, including central nervous system (CNS) disorders, oncology, and inflammatory conditions. The bromine substituent in 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE further enhances its appeal as a synthetic intermediate, enabling rapid and efficient derivatization to generate libraries of compounds for high-throughput screening.

One of the most compelling aspects of 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By modifying the pyrazine and piperazine moieties, researchers can fine-tune the binding interactions with target kinases, leading to the discovery of potent and selective inhibitors. Several studies have demonstrated the efficacy of pyrazine-based kinase inhibitors in preclinical models, highlighting the importance of 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE as a key intermediate.

Another area where 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE has shown promise is in the treatment of neurological disorders. Piperazine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for CNS drug development. Recent research has focused on utilizing pyrazine-based compounds to modulate neurotransmitter systems involved in conditions such as depression, anxiety, and epilepsy. The structural flexibility of 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE allows for the design of molecules that can interact with specific receptors or enzymes in the brain, potentially leading to novel therapeutic strategies.

The synthesis of 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pyrazine derivatives followed by nucleophilic substitution with 4-methylpiperazine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for industrial applications.

In conclusion, 2-BROMO-5-(4-METHYLPIPERAZIN-1-YL)PYRAZINE (CAS No. 955050-06-3) is a versatile and valuable compound in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for pyrazine derivatives, the demand for high-quality intermediates like this one is expected to grow.